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Compound of Interest

Compound Name: Cedr-8(15)-ene

Cat. No.: B15092602

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Cedr-8(15)-ene, a
sesquiterpene of significant interest for research and development. This document outlines
commercial suppliers, provides key quantitative data, details relevant experimental protocols,
and visualizes associated biological pathways and workflows.

Commercial Availability of High-Purity Cedr-8(15)-
ene and Related Isomers

High-purity Cedr-8(15)-ene, also known as (+)-B-Cedrene, and its isomers are available from
various chemical suppliers specializing in natural products and analytical standards. While a
specific Certificate of Analysis for Cedr-8(15)-ene was not readily available, the following table
provides representative data for the closely related isomer, (-)-a-Cedrene, which is
commercially available at high purity. Researchers can expect similar specifications for high-
purity Cedr-8(15)-ene.

Table 1: Representative Quantitative Data for High-Purity (-)-a-Cedrene (CAS: 469-61-4)
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Property Specification
Purity (GC, sum of enantiomers) >95.0%
Optical Activity ([a]20/D, ¢c=10% in ethanol) -88+1°
Refractive Index (n20/D) 1.498

Boiling Point

261-262 °C (lit.)

Density (at 20 °C)

0.932 g/mL (lit.)

Molecular Formula

CisH24

Molecular Weight

204.35 g/mol

Table 2: Commercial Suppliers of Cedrene Isomers

Supplier Product Name(s) CAS Number(s) Purity
) ) >95.0% (sum of
Sigma-Aldrich (-)-a-Cedrene 469-61-4 ]
enantiomers, GC)
Santa Cruz (+)-B-Cedrene, (-)-0-

Biotechnology[1][2]

Cedrene

546-28-1, 469-61-4

295%

Extrasynthese[3]

alpha-Cedrene

469-61-4

295% (sum of

enantiomers)
CEDRENE, (-)-alpha- B
ChromaDex 469-61-4 Not specified
(AS)
(+)-beta-Cedrene
LGC Standards[4] (major, contains (-)- 546-28-1 Not specified

cedrene)

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)

Analysis of Cedr-8(15)-ene
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This protocol is adapted from a validated method for the quantification of the isomeric a-
Cedrene in a biological matrix and is suitable for the analysis of Cedr-8(15)-ene.[5][6]

Objective: To identify and quantify Cedr-8(15)-ene in a sample.

Instrumentation:

e Gas Chromatograph coupled with a Tandem Mass Spectrometer (GC-MS/MS)

e Capillary Column: ZB-5 (30 m x 0.25 mm, 0.25-um df) or equivalent[7]

Sample Preparation (from a biological matrix like plasma):[5][6]

e To 50 pL of plasma, add a suitable internal standard (e.g., 1,4-dichlorobenzene).
o Extract the analyte using ethyl acetate at a neutral pH.

» Vortex the mixture and centrifuge to separate the organic and aqueous layers.

» Transfer the organic (upper) layer to a clean tube and evaporate to dryness under a stream
of nitrogen.

o Reconstitute the residue in a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

GC-MS/MS Parameters:[5][8]

Injection Mode: Splitless

e Injector Temperature: 280 °C

e Carrier Gas: Helium at a constant flow rate of 1 mL/min

e Oven Temperature Program:

[¢]

Initial temperature: 50 °C, hold for 4 min

[¢]

Ramp to 160 °C at 30 °C/min, hold for 8 min

[e]

Ramp to 170 °C at 2 °C/min, hold for 27 min
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o Ramp to 190 °C at 5 °C/min, hold for 4 min

o Ramp to 290 °C at 15 °C/min, hold for 4 min

 MS/MS Detection Mode: Selective Reaction Monitoring (SRM)

o Cedr-8(15)-ene (and isomers) Precursor lon (m/z): 204.3

o Product lon (m/z): 119.0 (This may need to be optimized for Cedr-8(15)-ene specifically)
e lon Source Temperature: 230 °C
e Quadrupole Temperature: 150 °C

Data Analysis: Quantification is achieved by constructing a standard curve with known
concentrations of Cedr-8(15)-ene and comparing the peak area ratio of the analyte to the
internal standard.
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Sample Preparation GC-MS/MS Analysis
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for High-
Purity Cedr-8(15)-ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15092602#commercial-suppliers-of-high-purity-cedr-
8-15-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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